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Compound of Interest

Compound Name:
Tert-butyl 3-iodopiperidine-1-

carboxylate

Cat. No.: B113092 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and

recommended storage conditions for tert-butyl 3-iodopiperidine-1-carboxylate. This

information is critical for ensuring the integrity and purity of the compound in research and drug

development applications.

Chemical and Physical Properties
Property Value

CAS Number 850761-36-3

Molecular Formula C₁₀H₁₈INO₂

Molecular Weight 311.16 g/mol

Appearance Solid

Recommended Storage Conditions
To maintain the quality and stability of tert-butyl 3-iodopiperidine-1-carboxylate, it is

imperative to adhere to the following storage conditions, as recommended by suppliers and

safety data sheets.
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Parameter Recommended Condition

Temperature 2-8°C[1][2]

Light Protect from light[1][2]

Atmosphere Store in a dry, well-sealed container

Stability Profile and Potential Degradation
While specific, quantitative stability studies on tert-butyl 3-iodopiperidine-1-carboxylate are

not readily available in the public domain, the chemical structure, containing a secondary alkyl

iodide, suggests susceptibility to degradation under certain conditions.

Key Stability Concerns:

Light Sensitivity: As with many organoiodine compounds, exposure to light can induce

decomposition. This can occur through the homolytic cleavage of the carbon-iodine bond,

leading to the formation of radical species and subsequent degradation products.

Thermal Lability: Elevated temperatures can promote elimination and substitution reactions.

The recommended refrigerated storage is crucial to minimize these degradation pathways.

Moisture Sensitivity: While not explicitly documented, the presence of moisture could

potentially lead to hydrolysis of the tert-butoxycarbonyl (Boc) protecting group, especially

under acidic or basic conditions.

Potential Degradation Pathways
Based on general organic chemistry principles, the following degradation pathways are

plausible for tert-butyl 3-iodopiperidine-1-carboxylate.
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Caption: Potential degradation pathways for tert-butyl 3-iodopiperidine-1-carboxylate.

Handling and Use Workflow
Proper handling is essential to prevent degradation and ensure the safety of the user. The

following workflow outlines the recommended procedure for handling tert-butyl 3-
iodopiperidine-1-carboxylate in a laboratory setting.
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Storage

Handling

Post-Use

Store at 2-8°C in a
dark, dry location

Equilibrate container to
room temperature before opening

Weigh desired amount
under inert gas if possible

Protect from light during
handling and in reaction setup

Use in a well-ventilated
hood with appropriate PPE

Reseal container tightly

Return to 2-8°C storage

Click to download full resolution via product page

Caption: Recommended workflow for handling tert-butyl 3-iodopiperidine-1-carboxylate.
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Experimental Protocols for Stability Testing
For researchers needing to generate their own stability data, the following general protocols,

based on ICH guidelines, can be adapted for tert-butyl 3-iodopiperidine-1-carboxylate.

Photostability Testing
Objective: To assess the stability of the compound under exposure to light.

Methodology:

Sample Preparation: Prepare two sets of samples of the solid compound in chemically inert,

transparent containers.

Control Sample: Wrap one set of samples in aluminum foil to protect them from light.

Exposure: Place both sets of samples in a photostability chamber. The light source should be

a combination of a cool white fluorescent lamp and a near UV lamp.

Duration: Expose the samples for a defined period, for example, according to ICH Q1B

guidelines.

Analysis: At predetermined time points, analyze the samples (both exposed and control) for

purity and degradation products using a validated stability-indicating HPLC method.

Thermal Stability Testing (Accelerated)
Objective: To evaluate the stability of the compound under elevated temperature conditions.

Methodology:

Sample Preparation: Place samples of the solid compound in loosely capped vials to allow

for air circulation.

Storage: Place the vials in a constant temperature oven at a specified temperature (e.g.,

40°C ± 2°C) and relative humidity (e.g., 75% RH ± 5% RH).

Control Sample: Store a control sample under the recommended storage conditions (2-8°C).
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Duration: Conduct the study for a defined period, for example, up to 6 months.

Analysis: At specified time intervals (e.g., 0, 1, 3, and 6 months), remove samples and

analyze for purity and degradation products using a validated stability-indicating HPLC

method. Compare the results with the control sample.

Incompatible Materials
While specific incompatibility data is limited, it is prudent to avoid strong oxidizing agents,

strong bases, and conditions that promote nucleophilic substitution or elimination, unless these

are intended reaction conditions.

Safety Information
Users should always consult the Safety Data Sheet (SDS) before handling this compound.

Standard personal protective equipment (PPE), including safety glasses, gloves, and a lab

coat, should be worn. The compound should be handled in a well-ventilated area, preferably a

chemical fume hood.

By adhering to these guidelines, researchers and drug development professionals can ensure

the stability and integrity of tert-butyl 3-iodopiperidine-1-carboxylate, leading to more

reliable and reproducible experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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